Cas no 59823-93-7 (Benzene, 1,1'-(1,2-ethanediyl)bis[2-methyl-6-nitro-)

• Product Name: Benzene, 1,1'-(1,2-ethanediyl)bis[2-methyl-6-nitro-
• CAS No: 59823-93-7
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• CID: 337200
• PubChem ID: 22889233
• Update Time: 2025-04-19

Benzene, 1,1'-(1,2-ethanediyl)bis[2-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-[2-(2-methyl-6-nitrophenyl)ethyl]-3-nitrobenzene
• DTXSID50628753
• 1,1'-(Ethane-1,2-diyl)bis(2-methyl-6-nitrobenzene)
• 59823-93-7
• SCHEMBL10106284
• Benzene, 1,1'-(1,2-ethanediyl)bis[2-methyl-6-nitro-

• Inchi： 1S/C16H16N2O4/c1-11-5-3-7-15(17(19)20)13(11)9-10-14-12(2)6-4-8-16(14)18(21)22/h3-8H,9-10H2,1-2H3
• InChI Key： NITOQMTYNAIZSE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(C)=C1CCC1C(=CC=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 300.11108
• Monoisotopic Mass: 300.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28